Cas no 122-78-1 (2-phenylacetaldehyde)

2-phenylacetaldehyde Properties

Names and Identifiers

• Phenylacetaldehyde
• 2-PHENYLACETALDEHYDE
• ALPHA-TOLUALDEHYDE
• ALPHA-TOLUIC ALDEHYDE
• FEMA 2874
• PHENYL ACETIC ALDEHYDE
• α-Toluic aldehyde
• 2-Phenylethanal
• Acetaldehyde, phenyl-
• Benzenacetaldehyde
• Benzeneacetaldehyde
• Hyacinthin
• phenyl-acetaldehyd
• Phenylethanal
• Phenylacetaldehyde solution
• Phenylacetaldehydetech
• α-Tolualdehyde
• phenylacetadehyde
• α-Tolyaldehyde
• Acetaldehyde,phenyl- (8CI)
• Benzylcarboxaldehyde
• NSC 406309
• Phenacetaldehyde
• a-Phenylacetaldehyde
• a-Tolualdehyde
• a-Toluic aldehyde
• α-Toluylaldehyde
• α-Tolualdehyde (40-55% in Diethyl Phthalate)
• α-Toluic Aldehyde (40-55% in Diethyl Phthalate)
• Phenylacetic aldehyde
• Oxophenylethane
• 1-Oxo-2-phenylethane
• phenyl acetaldehyde
• phenyl-Acetaldehyde
• Phenylacetaldehyde (natural)
• .alpha.-Tolualdehyde
• FEMA No. 2974
• alpha-Phenylacetaldehyde
• Benzacetaldehyde
• .alpha.-Toluic aldehyde
• U8J5PLW9MR
• EIN
• alpha-tolualdehyde
• alpha-toluic aldehyde
• alpha-Tolualdehyde
• alpha-phenylacetaldehyde
• 2-phenylacetaldehyde
• PHENYLACETALDEHYDE
• α-tolyaldehyde
• +Expand

• MDL： MFCD00006993
• InChIKey： DTUQWGWMVIHBKE-UHFFFAOYSA-N
• Inchi： 1S/C8H8O/c9-7-6-8-4-2-1-3-5-8/h1-5,7H,6H2
• SMILES： O=C([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 385791

Computed Properties

• Exact Mass: 120.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 120.058
• Heavy Atom Count: 9
• Complexity: 82.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.42800
• PSA: 17.07000
• Merck: 7265
• Refractive Index: n20/D 1.535(lit.)
• Water Partition Coefficient: 2.210 g/L (25 ºC)
• Boiling Point: 195 °C
• Melting Point: −10 °C (lit.)
• Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
• FEMA: 2874
• Solubility: 2.21g/l slightly soluble
• Color/Form: 10 wt. % in ethanol
• Color/Form: Powder
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
• Solubility: Insoluble in water. Soluble in most organic solvents. Dissolve in 80% ethanol at 1:2.
• Sensitiveness: Air Sensitive
• Density: 1.027 g/mL at 25 °C

2-phenylacetaldehyde Security Information

• Symbol: GHS07
• RTECS：CY1420000
• WGK Germany：2
• Safety Term：S24;S37
• Safety Instruction： S26-S36-S37-S24-S16-S7
• Risk Phrases：R22; R43
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1170 3/PG 2
• Hazard Statement： H227,H303,H315,H319,H335,H402
• Warning Statement： P210,P261,P264,P271,P273,P280,P302+P352,P304+P340,P305+P351+P338,P312,P321,P332+P313,P337+P313,P362,P370+P378,P403+P233,P403+P235,P405,P501
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes

2-phenylacetaldehyde Customs Data

• HS CODE：2912299000
• Customs Data：

  China Customs Code:

  2912299000

  Overview:

  2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
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• Natural Products and Extracts Flavors and Fragrances